Cas no 1038361-41-9 (5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione)
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione
- 1H-Isoindole-1,3(2H)-dione, 5-[(3-amino-2-pyridinyl)amino]-
- 5-((3-Aminopyridin-2-yl)amino)isoindoline-1,3-dione
-
- Inchi: 1S/C13H10N4O2/c14-10-2-1-5-15-11(10)16-7-3-4-8-9(6-7)13(19)17-12(8)18/h1-6H,14H2,(H,15,16)(H,17,18,19)
- InChI Key: RVVDCKLOUOZNBC-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(NC3=NC=CC=C3N)C=C2)C(=O)N1
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420002-1g |
5-((3-Aminopyridin-2-yl)amino)isoindoline-1,3-dione |
1038361-41-9 | 95% | 1g |
¥6360 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420002-2.5g |
5-((3-Aminopyridin-2-yl)amino)isoindoline-1,3-dione |
1038361-41-9 | 95% | 2.5g |
¥12467 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420002-5g |
5-((3-Aminopyridin-2-yl)amino)isoindoline-1,3-dione |
1038361-41-9 | 95% | 5g |
¥17035 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01084855-1g |
5-[(3-Aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 95% | 1g |
¥4305.0 | 2023-03-01 | |
| Enamine | EN300-67676-0.05g |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 0.05g |
$202.0 | 2023-02-13 | ||
| Enamine | EN300-67676-0.1g |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 0.1g |
$301.0 | 2023-02-13 | ||
| Enamine | EN300-67676-0.25g |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 0.25g |
$431.0 | 2023-02-13 | ||
| Enamine | EN300-67676-0.5g |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 0.5g |
$679.0 | 2023-02-13 | ||
| Enamine | EN300-67676-1.0g |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 1.0g |
$871.0 | 2023-02-13 | ||
| Enamine | EN300-67676-2.5g |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione |
1038361-41-9 | 2.5g |
$1707.0 | 2023-02-13 |
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione
Introduction to 5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1038361-41-9)
5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 1038361-41-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a unique combination of functional groups, including an isoindole core and multiple amine substituents, which contribute to its versatile reactivity and potential biological activity. The compound’s molecular framework suggests a high degree of synthetic sophistication, making it a subject of interest for researchers exploring novel therapeutic agents.
The isoindole scaffold in this compound is particularly noteworthy, as it is a privileged structure in drug discovery due to its ability to interact with biological targets in multiple ways. Isoindole derivatives have been extensively studied for their applications in anticancer, antimicrobial, and anti-inflammatory therapies. The presence of the 3-aminopyridin-2-yl moiety further enhances the compound’s pharmacological potential by introducing additional binding pockets and hydrogen bonding capabilities. This dual functionality positions the molecule as a promising candidate for modulating enzyme activity and receptor interactions.
In recent years, the development of small-molecule inhibitors targeting protein-protein interactions has seen remarkable advancements. The amine groups in 5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione could serve as critical pharmacophores for designing molecules that disrupt aberrant signaling pathways involved in diseases such as cancer and neurodegeneration. The compound’s ability to engage with both hydrophobic and polar regions of biological targets makes it an attractive scaffold for structure-based drug design.
Recent studies have highlighted the importance of bioisosteric replacements in optimizing drug-like properties. The isoindole ring system in this compound can be considered a bioisostere for benzodiazepine or indole derivatives, which are known for their therapeutic efficacy. By leveraging computational chemistry techniques such as molecular docking and quantum mechanical calculations, researchers can fine-tune the electronic and steric properties of the molecule to enhance its binding affinity and selectivity.
The synthesis of 5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione presents both challenges and opportunities for synthetic chemists. The introduction of multiple nitrogen-containing functional groups requires careful control over reaction conditions to avoid unwanted side products. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable syntheses of complex heterocycles like this one. These methodologies not only improve yield but also allow for greater structural diversity during lead optimization.
The pharmacokinetic profile of any drug candidate is crucial for its clinical success. Preliminary pharmacokinetic studies on derivatives of 5-(3-amino-pyridinyl-amino)-2,3-dihydro-iso-indolone suggest that modifications to the isoindole core can significantly influence solubility, permeability, and metabolic stability. By incorporating fluorine atoms or other electronegative substituents at strategic positions within the molecule, researchers can enhance its bioavailability while maintaining or improving target engagement.
Emerging evidence from preclinical trials indicates that compounds with similar structural motifs to CAS No. 1038361-41-9 exhibit promising activity against certain types of cancer cell lines. The ability of these molecules to inhibit key kinases or transcription factors has been demonstrated through both in vitro assays and animal models. Such findings underscore the importance of continued investigation into this class of compounds as potential candidates for next-generation therapeutics.
The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized the way novel molecules are designed and evaluated. Machine learning algorithms can predict the biological activity of compounds based on their structural features with remarkable accuracy. By leveraging these tools alongside traditional experimental approaches, researchers can accelerate the identification of lead compounds like 5-(pyridinyl-amino)-2-methylamino Isoindolone, which may otherwise remain undiscovered through conventional screening methods.
The role of proteolysis targeting chimeras (PROTACs) in targeted protein degradation has opened new avenues for therapeutic intervention. The multifunctional nature of PROTACs allows them to recruit the ubiquitin-proteasome system for the degradation of disease-causing proteins rather than merely inhibiting their activity. Given its structural complexity and rich functional group distribution,5-(pyridinyl-amino)-2-methylamino Isoindolone could be engineered into a PROTAC-based strategy to tackle challenging therapeutic targets that have proven resistant to traditional inhibitors.
Future directions in the study of CAS No 1038361 41 9 may include exploring its potential as an intermediate in larger synthetic schemes or as a building block for libraries designed through combinatorial chemistry techniques. The versatility of its chemical framework allows it to participate in diverse reactions such as cyclization, condensation, and nucleophilic substitution—making it an invaluable asset for medicinal chemists seeking novel scaffolds.
1038361-41-9 (5-[(3-aminopyridin-2-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)